Cas no 1803432-20-3 (5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-sulfonamide)

• Product Name: 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-sulfonamide
• CAS No: 1803432-20-3
• MF: C₇H₅F₃N₄O₃S
• MW: 282.199809789658
• CID: 4910495
• Update Time: 2025-06-15

5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-sulfonamide

• Inchi： 1S/C7H5F3N4O3S/c8-7(9,10)17-5-1-3(12)6(18(13,15)16)14-4(5)2-11/h1H,12H2,(H2,13,15,16)
• InChI Key： NKWYZQOUAUPCIH-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=C(C#N)N=1)OC(F)(F)F)N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 0.9
• Topological Polar Surface Area: 141

Additional information on 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-sulfonamide

Comprehensive Overview of 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1803432-20-3)

The compound 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1803432-20-3) is a highly specialized sulfonamide derivative with a unique pyridine backbone. Its molecular structure features a cyano group, a trifluoromethoxy moiety, and a sulfonamide functional group, making it a versatile intermediate in pharmaceutical and agrochemical research. This compound has garnered significant attention due to its potential applications in drug discovery and material science, particularly in the development of small-molecule inhibitors and bioactive agents.

In recent years, the demand for fluorinated pyridine derivatives like 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-sulfonamide has surged, driven by their enhanced metabolic stability and lipophilicity. Researchers are increasingly exploring its role in targeted therapies, especially in oncology and central nervous system (CNS) disorders. The trifluoromethoxy group is particularly noteworthy, as it often improves binding affinity and selectivity in drug-receptor interactions, a topic frequently searched in medicinal chemistry forums and academic databases.

From a synthetic perspective, CAS No. 1803432-20-3 is synthesized through multi-step heterocyclic chemistry protocols, often involving nucleophilic substitution and sulfonylation reactions. Its cyano group offers a reactive handle for further derivatization, enabling the creation of diverse chemical libraries. This adaptability aligns with the growing trend of fragment-based drug design, a hot topic in pharmaceutical R&D circles.

The compound’s sulfonamide moiety also contributes to its biological activity, as sulfonamides are known for their enzyme inhibition properties. This has led to investigations into its potential as a carbonic anhydrase inhibitor or antibacterial agent, though further in vitro and in vivo studies are needed. Such applications are frequently queried in scientific search engines, reflecting the compound’s relevance in biomedical research.

In the context of green chemistry, 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-sulfonamide presents opportunities for sustainable synthesis. Researchers are exploring catalytic methods and solvent-free conditions to reduce environmental impact, a priority in modern chemical manufacturing. This aligns with global trends toward eco-friendly processes, a subject of high interest in industry publications and regulatory discussions.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. Its structural complexity necessitates advanced techniques, a point often raised in analytical chemistry forums. The compound’s stability under various conditions is another area of active research, particularly for formulation scientists working on drug delivery systems.

In summary, 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1803432-20-3) represents a compelling case study in modern heterocyclic chemistry. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—highlight its value in industrial and academic settings. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable chemical practices.